[1-(4-Methylcyclohexyl)piperidin-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[1-(4-Methylcyclohexyl)piperidin-3-yl]methanol” is a chemical compound with the linear formula C13H25NO . It has a molecular weight of 211.35 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. It has a molecular weight of 211.35 .Scientific Research Applications
Synthesis and Characterization
Compounds similar to "[1-(4-Methylcyclohexyl)piperidin-3-yl]methanol" are synthesized through complex reactions involving piperidine and methanol, showcasing their potential for creating diverse molecular structures. For example, the synthesis and crystal structure of various substituted piperidin-yl-methanol compounds have been characterized, revealing insights into their molecular configurations and potential chemical behaviors (Girish et al., 2008), (Benakaprasad et al., 2007).
Catalytic Applications
Research into catalytic applications demonstrates the potential for compounds like "this compound" to facilitate chemical transformations. Studies have shown that piperidine can be effectively used in catalytic reactions with methanol, leading to selective N-methylation of amines, which is crucial for the development of pharmaceuticals and fine chemicals (Kamiguchi et al., 2007), (Sarki et al., 2021).
Material Science and Molecular Structures
The study of complex molecular structures, including those related to "this compound," contributes to the understanding of material properties and the design of novel materials. Crystal structure analyses provide detailed insights into molecular geometries and intermolecular interactions, which are fundamental for predicting material behavior and designing new compounds with desired properties (Karthik et al., 2021).
Properties
IUPAC Name |
[1-(4-methylcyclohexyl)piperidin-3-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO/c1-11-4-6-13(7-5-11)14-8-2-3-12(9-14)10-15/h11-13,15H,2-10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REACOZWJDAYUMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCCC(C2)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.